Cas no 146739-54-0 (2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl-)

2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl- structure
146739-54-0 structure
Product name:2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl-
CAS No:146739-54-0
MF:C11H14N2O
MW:190.24166
CID:101051
PubChem ID:45115785

2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl-
    • 3,3,5-TRIMETHYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
    • 3,3,5-trimethyl-1,4-dihydroquinoxalin-2-one
    • 2(1H)-Quinoxalinone,3,4-dihydro-3,3,5-trimethyl-(9CI)
    • 3,3,5-trimethyl-1,2,3,4-tetrahydroquinoxalin-2-one
    • 146739-54-0
    • DTXSID10668352
    • Inchi: InChI=1S/C11H14N2O/c1-7-5-4-6-8-9(7)13-11(2,3)10(14)12-8/h4-6,13H,1-3H3,(H,12,14)
    • InChI Key: ZCVMSSOWXVEHIN-UHFFFAOYSA-N
    • SMILES: CC1(C)NC2C(=CC=CC=2C)NC1=O

Computed Properties

  • Exact Mass: 190.11072
  • Monoisotopic Mass: 190.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 41.13

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